Cas no 84827-94-1 (1H-1,2,4-Triazol-5-amine, 1-(2,6-dimethylphenyl)-3-(methylthio)-)

• Product name: 1H-1,2,4-Triazol-5-amine, 1-(2,6-dimethylphenyl)-3-(methylthio)-
• CAS No: 84827-94-1
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 1828097
• PubChem ID: 15578951

1H-1,2,4-Triazol-5-amine, 1-(2,6-dimethylphenyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine, 1-(2,6-dimethylphenyl)-3-(methylthio)-
• 2-(2,6-dimethylphenyl)-5-methylsulfanyl-1,2,4-triazol-3-amine
• AM-896/36458003
• 1-(2,6-Dimethylphenyl)-3-(methylsulfanyl)-1H-1,2,4-triazol-5-amine
• 84827-94-1
• DTXSID20574778

• Inchi： InChI=1S/C11H14N4S/c1-7-5-4-6-8(2)9(7)15-10(12)13-11(14-15)16-3/h4-6H,1-3H3,(H2,12,13,14)
• InChI Key： GBNUCNBONTVMKX-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)N2C(=NC(=N2)SC)N

Computed Properties

• Exact Mass: 234.09391764g/mol
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82Ų